Cas no 2703779-66-0 (ethyl 1-(iodomethyl)-3-4-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 1-(iodomethyl)-3-4-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2703779-66-0
• MF: C₁₆H₁₆F₃IO₃
• MW: 440.196127891541
• MDL: MFCD34551004
• CID: 5615615
• PubChem ID: 165945769
• Update Time: 2025-05-03

ethyl 1-(iodomethyl)-3-4-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(iodomethyl)-3-[4-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-33039352
• 2703779-66-0
• ethyl 1-(iodomethyl)-3-4-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34551004
• Inchi： 1S/C16H16F3IO3/c1-2-22-13(21)15-7-14(8-15,9-20)23-12(15)10-3-5-11(6-4-10)16(17,18)19/h3-6,12H,2,7-9H2,1H3
• InChI Key： AAVYCWBPNIKOTE-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C(C3C=CC(C(F)(F)F)=CC=3)O1)C2

Computed Properties

• Exact Mass: 440.00963g/mol
• Monoisotopic Mass: 440.00963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 1-(iodomethyl)-3-4-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-4-carboxylate

Ethyl 1-(Iodomethyl)-3-(4-Trifluoromethyl)Phenyl-2-Oxabicyclo[2.1.1]Hexane-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(iodomethyl)-3-(4-trifluoromethyl)phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a complex organic compound with the CAS number No. 2703779-66-0. This compound is characterized by its unique bicyclic structure, which includes a bicyclo[2.1.1]hexane framework, and its functional groups, such as the iodomethyl group and the trifluoromethylphenyl substituent. These structural features make it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of ethyl 1-(iodomethyl)-3-(4-trifluoromethyl)phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex bicyclic systems, leveraging techniques such as ring-closing metathesis and organocatalytic processes. The presence of the trifluoromethylphenyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound.

One of the key areas of research on this compound is its potential application in drug discovery. The bicyclo[2.1.1]hexane core is known to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Additionally, the iodomethyl group can serve as a reactive site for further modifications, enabling the exploration of diverse bioactive derivatives. Recent studies have highlighted its role in targeting specific biological pathways, such as kinase inhibitors and GPCR modulators.

From a materials science perspective, ethyl 1-(iodomethyl)-3-(4-trifluoromethyl)phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate has shown promise as a building block for advanced materials with tailored properties. Its rigid bicyclic structure contributes to high thermal stability, while the trifluoromethylphenyl substituent enhances electronic properties, making it suitable for applications in organic electronics and optoelectronics.

In terms of environmental impact, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have explored green chemistry approaches to minimize waste and energy consumption during its production, aligning with global sustainability goals.

Overall, ethyl 1-(iodomethyl)-3-(4-trifluoromethyl)phenyl-2-oxabicyclo[2.1.1]hexane-4-carboxylate represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both scientific research and industrial applications.